Cas no 202256-86-8 (4-(2-Aminoethyl)cyclohexanamine)

• Product Name: 4-(2-Aminoethyl)cyclohexanamine
• CAS No: 202256-86-8
• MF: C₈H₁₈N₂
• MW: 142.2419
• CID: 2200346
• PubChem ID: 253659838
• Update Time: 2025-06-11

4-(2-Aminoethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)cyclohexylamine (cis- and trans- mixture)
• 1-Amino-4-(2-aminoethyl)cyclohexane (cis- and trans- mixture)
• 2-(4-Aminocyclohexyl)ethylamine (cis- and trans- mixture)
• 4-(2-Aminoethyl)cyclohexanamine
• 2-(4-Aminocyclohexyl)ethylamine
• 4-(2-Aminoethyl)cyclohexan-1-amine
• 4-(2-Aminoethyl)cyclohexylamine
• FCH856519
• 1-Amino-4-(2-aminoethyl)cyclohexane
• AK497976
• MFCD07772985
• A2609
• CIA25686
• AKOS006287072
• D88527
• SCHEMBL16493077
• 51274-44-3
• SCHEMBL3822200
• SCHEMBL24273689
• 202256-86-8
• 4-(2-AMINO-ETHYL)-CYCLOHEXYLAMINE
• DTXSID70616576
• DA-08478

• MDL： A151693
• Inchi： 1S/C8H18N2/c9-6-5-7-1-3-8(10)4-2-7/h7-8H,1-6,9-10H2
• InChI Key： VFGQLNVWQRKCAU-UHFFFAOYSA-N
• SMILES： N([H])([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])N([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 0.2

Experimental Properties

• Boiling Point: 129°C/19mmHg(lit.)
• Refractive Index: 1.4890-1.4930

4-(2-Aminoethyl)cyclohexanamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2735
• HazardClass：8
• PackingGroup：III

Additional information on 4-(2-Aminoethyl)cyclohexanamine

Introduction to 4-(2-Aminoethyl)cyclohexanamine (CAS No: 202256-86-8)

4-(2-Aminoethyl)cyclohexanamine, identified by the Chemical Abstracts Service Number (CAS No) 202256-86-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative features a cyclohexane ring substituted with a 2-aminoethyl group, making it a versatile intermediate in the development of various pharmacologically active molecules. The unique structural motif of this compound has garnered attention for its potential applications in drug design and molecular recognition.

The chemical structure of 4-(2-Aminoethyl)cyclohexanamine consists of a saturated six-membered aromatic ring connected to an ethylene diamine moiety. This configuration imparts both steric hindrance and electronic properties that can be exploited in medicinal chemistry. The presence of two amino groups provides opportunities for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of cycloalkylamine derivatives as pharmacophores due to their favorable physicochemical properties, including improved solubility and metabolic stability. 4-(2-Aminoethyl)cyclohexanamine is no exception, and its utility has been explored in several cutting-edge research areas. For instance, studies have demonstrated its role as a precursor in the synthesis of novel antibacterial agents, where the cyclohexyl backbone enhances binding affinity to bacterial enzymes while minimizing toxicity to host cells.

One particularly compelling application of this compound is in the realm of neurological research. The cyclohexylamine moiety is structurally reminiscent of several known neurotransmitter analogs, suggesting potential interactions with central nervous system receptors. Preliminary investigations have indicated that derivatives of 4-(2-Aminoethyl)cyclohexanamine may exhibit modulatory effects on pathways involved in pain perception and cognitive function. These findings align with broader trends in medicinal chemistry toward the development of targeted therapeutics that leverage structural diversity to achieve high specificity.

The synthesis of 4-(2-Aminoethyl)cyclohexanamine itself presents an interesting challenge, requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize production processes. These advances not only enhance efficiency but also allow for scalable manufacturing, which is crucial for industrial applications.

From a computational chemistry perspective, the molecular dynamics and quantum mechanical properties of 4-(2-Aminoethyl)cyclohexanamine have been extensively studied using advanced modeling techniques. Such simulations provide valuable insights into its behavior in biological systems, aiding in the rational design of drug candidates. For example, molecular docking studies have revealed that this compound can interact with certain protein targets through hydrogen bonding networks formed by its amino groups and hydrophobic interactions mediated by the cyclohexyl ring.

The pharmaceutical industry has also shown interest in 4-(2-Aminoethyl)cyclohexanamine as a building block for protease inhibitors, which are essential in treating conditions like HIV/AIDS and cancer. The cycloalkylamine core offers a scaffold that can be modified to fit specific enzyme active sites, while the aminoethylation provides additional binding pockets for optimization. Early-stage trials with related compounds have shown promising results in reducing viral replication rates and inhibiting tumor growth.

Environmental considerations play a role in the broader context of this compound’s applications as well. Researchers are exploring green chemistry approaches to minimize waste and energy consumption during synthesis. Techniques such as solvent-free reactions and biocatalysis are being investigated to align with sustainable practices without compromising yield or purity.

The future prospects for 4-(2-Aminoethyl)cyclohexanamine appear bright, with ongoing research uncovering new possibilities for its use in drug discovery and material science. As computational power increases and synthetic methodologies evolve, the accessibility of this compound will likely expand, further driving innovation across multiple disciplines.